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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzaldehyde

Cat. No.: B1335389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromo-4-methylbenzaldehyde,

a key intermediate in organic synthesis. The document details its chemical and physical

properties, spectroscopic data, synthesis protocols, and significant reactions, with a focus on its

applications in medicinal chemistry and materials science.

Chemical Identity and Properties
2-Bromo-4-methylbenzaldehyde, also known as 2-bromo-p-tolualdehyde, is a substituted

aromatic aldehyde.[1][2][3] Its structure features a benzene ring with a bromo group and a

methyl group at positions 2 and 4, respectively, relative to the aldehyde functional group.

Table 1: Chemical Identifiers and Physical Properties
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Property Value

IUPAC Name 2-bromo-4-methylbenzaldehyde[1]

CAS Number 824-54-4[1][4]

Molecular Formula C₈H₇BrO[1][4]

Molecular Weight 199.04 g/mol [1][4]

Appearance Bright yellow crystal[4]

Melting Point 30-35 °C (lit.)[4][5][6][7]

Boiling Point 114-115 °C at 5 Torr[4]

Density 1.490 ± 0.06 g/cm³ (Predicted)[4]

SMILES CC1=CC(=C(C=C1)C=O)Br[1]

InChIKey MUZMDYCVUCMIDC-UHFFFAOYSA-N[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2-bromo-4-
methylbenzaldehyde. Techniques such as Fourier-transform infrared (FTIR) and Raman

spectroscopy have been utilized for its characterization.[1] Detailed crystallographic and

spectroscopic characterization has been reported, confirming the molecular structure where the

aldehyde group's oxygen atom is oriented away from the ortho bromine atom to minimize

electronic repulsion.[3]

Synthesis of 2-Bromo-4-methylbenzaldehyde
A common method for the synthesis of 2-bromo-4-methylbenzaldehyde involves the

conversion of 2-bromo-4-methylaniline.[3][8] The following is a detailed experimental protocol

based on established literature.

Experimental Protocol: Synthesis via Diazotization[8]

A. Preparation of Formaldoxime (10% Aqueous Solution)
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Heat a mixture of 11.5 g (0.38 mole) of paraformaldehyde and 26.3 g (0.38 mole) of

hydroxylamine hydrochloride in 170 ml of water until a clear solution is obtained.

Add 51 g (0.38 mole) of hydrated sodium acetate to the solution.

Gently boil the mixture under reflux for 15 minutes to yield a 10% solution of formaldoxime.

B. Preparation of 2-Bromo-4-methylbenzenediazonium chloride

In a 1-liter three-necked flask equipped with a stirrer, dropping funnel, and thermometer, mix

46.0 g (0.25 mole) of 2-bromo-4-methylaniline with 50 ml of water.

Slowly add 57 ml of concentrated hydrochloric acid while stirring.

Cool the mixture to room temperature, add 100 g of ice, and maintain the temperature

between -5°C and +5°C using an ice-salt bath.

Add a solution of 17.5 g (0.25 mole) of sodium nitrite in 25 ml of water dropwise to the stirred

mixture.

Continue stirring for 15 minutes after the addition is complete.

Neutralize the diazonium salt solution to Congo red by adding a solution of 22 g of hydrated

sodium acetate in 35 ml of water.

C. Synthesis of 2-Bromo-4-methylbenzaldehyde

In a 3-liter three-necked flask, place the prepared 10% formaldoxime solution.

Add 6.5 g (0.026 mole) of hydrated cupric sulfate, 1.0 g (0.0079 mole) of sodium sulfite, and

a solution of 160 g of hydrated sodium acetate in 180 ml of water.

Maintain the solution at 10–15°C and stir vigorously.

Slowly introduce the neutral diazonium salt solution from step B below the surface of the

formaldoxime solution.

After the addition is complete, heat the mixture under reflux for 2 hours.
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Perform steam distillation on the reaction product.

Saturate the distillate with sodium chloride and extract with three 150-ml portions of ether.

Wash the combined ethereal extracts successively with saturated sodium chloride solution,

10% sodium bicarbonate solution, and again with saturated sodium chloride solution.

Dry the ether extract over anhydrous sodium sulfate, evaporate the ether, and distill the

product under reduced pressure. The final product, 2-bromo-4-methylbenzaldehyde, distills

at 114–115°C (5 mm).
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Synthesis Workflow of 2-Bromo-4-methylbenzaldehyde

Step A: Formaldoxime Prep

Step B: Diazonium Salt Prep

Step C: Aldehyde Synthesis

Paraformaldehyde +
Hydroxylamine HCl

Heat to Clear Solution

Add Sodium Acetate

Reflux

10% Formaldoxime Solution
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2-Bromo-4-methylaniline +
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Cool to 0-5°C

Add Sodium Nitrite

Neutralize with
Sodium Acetate

Diazonium Salt Solution

Add Diazonium Salt
(from Step B)

Reflux

Steam Distillation

Extraction & Washing

Distillation

2-Bromo-4-methylbenzaldehyde
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Caption: Synthesis workflow for 2-bromo-4-methylbenzaldehyde.
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Chemical Reactivity and Applications
2-Bromo-4-methylbenzaldehyde is a versatile building block in organic synthesis due to its

reactive aldehyde group and the presence of a bromine atom, which can participate in various

coupling reactions.[2] It is a reactant in several important organic reactions.

Key Reactions:

Knoevenagel Condensation: A reaction between an aldehyde and a compound with an active

methylene group to form a new C=C bond.[7]

Carbonylative Stille Couplings: This reaction is followed by isomerization and intramolecular

Heck reactions.[2][7]

Imination and Oxidative Heterocyclicization/Carbonylation: Used in the formation of imines

and subsequent cyclization reactions.[2][7]

Intramolecular Amination and Hydroacylation: Serves as a reactant in these cyclization and

addition reactions.[7]

These reactions make it a valuable intermediate for the synthesis of complex molecules,

including pharmaceuticals and advanced materials.
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Key Reactions of 2-Bromo-4-methylbenzaldehyde

Reaction Types
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Caption: Applications of 2-bromo-4-methylbenzaldehyde in synthesis.

Safety and Handling
2-Bromo-4-methylbenzaldehyde is classified as an irritant. It is important to handle this

chemical with appropriate personal protective equipment in a well-ventilated area.

Table 2: GHS Hazard Information
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Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[1] H319:

Causes serious eye

irritation.[1] H335:

May cause respiratory

irritation.[1]

P261, P264, P280,

P302+P352,

P305+P351+P338[1]

It is irritating to the eyes, respiratory system, and skin.[4] In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice.[4] Wear suitable protective clothing.

[4]

This guide serves as a foundational resource for professionals working with 2-bromo-4-
methylbenzaldehyde, providing essential data and protocols to support research and

development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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